2-(2-HYDROXYPHENYL)-N~8~,N~8~,9-TRIMETHYLTHIENO[3,2-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDINE-8-CARBOXAMIDE

• IUPAC Name: 4-(2-hydroxyphenyl)-N,N,12-trimethyl-10-thia-3,5,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene-11-carboxamide
• InChI: InChI=1S/C17H15N5O2S/c1-9-12-15-19-14(10-6-4-5-7-11(10)23)20-22(15)8-18-16(12)25-13(9)17(24)21(2)3/h4-8,23H,1-3H3
• InChI Key: MZMZALDRTPVSJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C3=NC(=NN3C=N2)C4=CC=CC=C4O)C(=O)N(C)C
• Molecular Formula: C17H15N5O2S
• Molecular Weight: 353.4 g/mol

Description

2-(2-HYDROXYPHENYL)-N~8~,N~8~,9-TRIMETHYLTHIENO[3,2-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDINE-8-CARBOXAMIDE is a complex heterocyclic compound that features a unique combination of thieno, triazolo, and pyrimidine rings. This compound is of significant interest in medicinal chemistry due to its potential biological activities, including anti-cancer and anti-inflammatory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-HYDROXYPHENYL)-N~8~,N~8~,9-TRIMETHYLTHIENO[3,2-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDINE-8-CARBOXAMIDE typically involves multi-step reactions starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Thieno Ring: The initial step involves the synthesis of the thieno ring through a cyclization reaction of appropriate precursors under acidic or basic conditions.

Introduction of the Triazolo Ring: The triazolo ring is introduced via a cycloaddition reaction, often involving azides and alkynes.

Formation of the Pyrimidine Ring: The pyrimidine ring is formed through a condensation reaction involving appropriate amines and carbonyl compounds.

Final Coupling and Functionalization: The final step involves coupling the intermediate compounds and functionalizing the molecule to introduce the hydroxyphenyl and carboxamide groups.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. Techniques such as microwave-assisted synthesis and flow chemistry can be employed to scale up the production while maintaining efficiency and reducing reaction times .

Chemical Reactions Analysis

Types of Reactions

2-(2-HYDROXYPHENYL)-N~8~,N~8~,9-TRIMETHYLTHIENO[3,2-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDINE-8-CARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinone derivatives.

Reduction: The compound can undergo reduction reactions to modify the triazolo and pyrimidine rings.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under controlled conditions.

Major Products

The major products formed from these reactions include quinone derivatives, reduced triazolo and pyrimidine compounds, and various substituted derivatives depending on the reagents used .

Scientific Research Applications

2-(2-HYDROXYPHENYL)-N~8~,N~8~,9-TRIMETHYLTHIENO[3,2-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDINE-8-CARBOXAMIDE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: It shows promise as an anti-cancer and anti-inflammatory agent, with ongoing research into its mechanism of action and therapeutic potential.

Industry: The compound is explored for its use in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 2-(2-HYDROXYPHENYL)-N~8~,N~8~,9-TRIMETHYLTHIENO[3,2-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDINE-8-CARBOXAMIDE involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes such as cyclin-dependent kinases (CDKs) and adenosine receptors.

Pathways Involved: It modulates cell cycle progression, induces apoptosis in cancer cells, and inhibits inflammatory pathways by interacting with key signaling molecules.

Comparison with Similar Compounds

Similar Compounds

Pyrazolo[3,4-d]pyrimidine: Another heterocyclic compound with similar biological activities.

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine: Shares structural similarities and is studied for its enzyme inhibitory properties.

Uniqueness

2-(2-HYDROXYPHENYL)-N~8~,N~8~,9-TRIMETHYLTHIENO[3,2-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDINE-8-CARBOXAMIDE is unique due to its specific combination of thieno, triazolo, and pyrimidine rings, which confer distinct chemical and biological properties. Its ability to interact with multiple molecular targets and pathways makes it a versatile compound for various scientific applications .